2-(3,5-Difluorophenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3,5-difluorophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C13H7F3O2/c14-8-1-2-11(13(17)18)12(6-8)7-3-9(15)5-10(16)4-7/h1-6H,(H,17,18)
• InChI Key: HGRJXOLWCCCISR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=CC(=CC(=C2)F)F)C(=O)O
• Molecular Formula: C13H7F3O2
• DSSTOX Substance ID: DTXSID50681121
• Molecular Weight: 252.19 g/mol
• CAS RN: 1184266-77-0

Description

2-(3,5-Difluorophenyl)-4-fluorobenzoic acid (DFFBA) is a fluorinated aromatic acid that has been widely studied in the fields of organic chemistry, biochemistry, and pharmacology. It is a white, crystalline solid that has a melting point of 129-130 °C and is soluble in ethanol, chloroform, and acetone. It is a widely used reagent in organic synthesis, due to its reactivity and high selectivity.

Mechanism of Action

The mechanism of action of 2-(3,5-Difluorophenyl)-4-fluorobenzoic acid, 95% is not fully understood, but it is known that it is a potent inhibitor of enzymes such as cytochrome P450, which are involved in drug metabolism. In addition, it has been shown to inhibit the activity of certain enzymes involved in the synthesis of fatty acids and cholesterol.
Biochemical and Physiological Effects
2-(3,5-Difluorophenyl)-4-fluorobenzoic acid, 95% has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the synthesis of fatty acids and cholesterol, as well as to inhibit the activity of certain enzymes involved in drug metabolism. In addition, it has been shown to have anti-inflammatory and antioxidant properties, as well as to have an inhibitory effect on the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

The use of 2-(3,5-Difluorophenyl)-4-fluorobenzoic acid, 95% in laboratory experiments has several advantages. It is a highly selective reagent, meaning that it can be used to selectively target certain enzymes or molecules without affecting other molecules or enzymes. In addition, it is relatively inexpensive and easy to obtain, making it a useful reagent for research.
However, there are also some limitations to using 2-(3,5-Difluorophenyl)-4-fluorobenzoic acid, 95% in laboratory experiments. It is a highly reactive compound, and therefore must be handled with care. In addition, it is not very soluble in water, which can limit its use in certain types of experiments.

Future Directions

There are a number of potential future directions for the use of 2-(3,5-Difluorophenyl)-4-fluorobenzoic acid, 95%. One potential direction is the use of 2-(3,5-Difluorophenyl)-4-fluorobenzoic acid, 95% for drug delivery, as it has been shown to have an inhibitory effect on the activity of certain enzymes involved in drug metabolism. Another potential direction is the use of 2-(3,5-Difluorophenyl)-4-fluorobenzoic acid, 95% for the synthesis of fluorinated polymers, which could be used in a variety of applications. Additionally, 2-(3,5-Difluorophenyl)-4-fluorobenzoic acid, 95% could be used in the development of new drugs, as it has been shown to have anti-inflammatory and antioxidant properties. Finally, 2-(3,5-Difluorophenyl)-4-fluorobenzoic acid, 95% could be used to further study the mechanism of action of certain enzymes involved in the synthesis of fatty acids and cholesterol.

Synthesis Methods

2-(3,5-Difluorophenyl)-4-fluorobenzoic acid, 95% can be synthesized through a variety of methods. The most common method is a nucleophilic substitution reaction between 4-fluorobenzoic acid and 3,5-difluorobenzaldehyde, which is catalyzed by a strong base such as sodium hydroxide. This reaction produces the desired product, 2-(3,5-difluorophenyl)-4-fluorobenzoic acid, in high yields.

Scientific Research Applications

2-(3,5-Difluorophenyl)-4-fluorobenzoic acid, 95% has been used in a variety of scientific research applications, such as in the study of enzyme inhibition, drug delivery, and in the synthesis of other compounds. It is also used in the synthesis of fluorinated polymers and in the development of new drugs.